![molecular formula C11H13IN2O2S B1405256 7-propyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6(7H)-imine hydroiodide CAS No. 2034156-94-8](/img/structure/B1405256.png)
7-propyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6(7H)-imine hydroiodide
Overview
Description
7-Propyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6(7H)-imine hydroiodide (7-PDT) is an organic compound derived from the reaction of a hydroiodide and a thiazole. It is a colorless, non-volatile solid that has a molecular weight of 471.4 g/mol and a melting point of 213-215°C. 7-PDT is a unique compound that has been used in a variety of scientific research applications and has been found to have biochemical and physiological effects on living organisms.
Scientific Research Applications
Synthesis and Potential Applications
Synthesis of CK1 Inhibitors for Alzheimer's Imaging : A study reported the synthesis of carbon-11-labeled CK1 inhibitors, potentially used as PET radiotracers for imaging in Alzheimer's disease. These inhibitors were synthesized from derivatives similar in structure to the specified compound, indicating the utility in neurological research and diagnostic imaging (Gao, Wang, & Zheng, 2018).
Raman Spectroscopic and DFT Studies : Another study involved Raman spectroscopic and DFT studies on a benzothiazole derivative, closely related to the specified compound. This research provides insights into the molecular structure and behavior, which could be relevant for developing materials with specific optical or electronic properties (Sun, Yao, Li, & Gu, 2008).
Antimicrobial and Anti-proliferative Activities : A related compound was synthesized and evaluated for antimicrobial and anti-proliferative activities. This suggests that derivatives of such complex structures could be explored for their potential in medical research, particularly in developing new antimicrobial agents and cancer therapeutics (Mansour, Aboelnaga, Nassar, & Elewa, 2020).
properties
IUPAC Name |
7-propyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-imine;hydroiodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2S.HI/c1-2-3-13-7-4-8-9(15-6-14-8)5-10(7)16-11(13)12;/h4-5,12H,2-3,6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNQQVGHVNGQHOV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC3=C(C=C2SC1=N)OCO3.I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13IN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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